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Compound of Interest

Compound Name: Ono 1082

Cat. No.: B1677304 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Ono 1082 was found. The following safety

and handling information is based on the properties of Prostaglandin E1 (PGE1), of which Ono
1082 is a derivative, and general laboratory safety practices. This guidance is a surrogate and

should be supplemented with a substance-specific risk assessment before handling.

Ono 1082 is a derivative of Prostaglandin E1 (PGE1) and is known to increase cyclic AMP

(cAMP) levels in hepatocytes.[1] As with any research chemical, caution and strict adherence

to safety protocols are paramount to ensure the well-being of laboratory personnel and the

integrity of experimental outcomes.

Personal Protective Equipment (PPE) and Handling
Given that Ono 1082 is a prostaglandin analog, it may be irritating to the mucous membranes,

respiratory tract, and skin. The toxicological properties of Ono 1082 have not been thoroughly

investigated.[2] Therefore, a comprehensive approach to personal protection is essential.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles or a face shield

conforming to EN 166 (EU) or

NIOSH (US) standards.

To prevent contact with eyes,

which can cause irritation.

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., nitrile

rubber). A lab coat or

disposable coveralls should be

worn to prevent skin contact.

To avoid skin absorption and

potential irritation.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator may be necessary.

To prevent inhalation of any

aerosols or fine particles,

which may be harmful.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by ensuring it is clean and uncluttered. Have spill control materials readily

available.

During Use: Avoid direct contact with the substance. Do not eat, drink, or smoke in the

handling area.[3] Wash hands thoroughly after handling.[3]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[4] Prostaglandin E1 is sensitive to light and should be stored accordingly.

Emergency Procedures
In the event of accidental exposure, immediate action is critical.
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Exposure Type First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water, provided the person is conscious.

Seek immediate medical attention.

Spill and Disposal Plan
Spill Containment:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a suitable,

sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal:

Dispose of waste material in accordance with local, regional, and national regulations. Do

not allow the substance to enter drains or waterways.
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Experimental Protocol: In Vitro Hepatocyte cAMP
Assay
This protocol outlines a general procedure to assess the effect of Ono 1082 on cAMP levels in

primary hepatocytes.

Materials:

Primary hepatocytes

Cell culture medium (e.g., DMEM)

Ono 1082

Phosphate-Buffered Saline (PBS)

Cell lysis buffer

cAMP ELISA Kit

Procedure:

Cell Culture: Plate primary hepatocytes in a suitable multi-well plate and culture until they

reach the desired confluence.

Treatment: Prepare a stock solution of Ono 1082 in a suitable solvent (e.g., DMSO) and

dilute it to the desired final concentrations in the cell culture medium. Remove the existing

medium from the cells and replace it with the medium containing different concentrations of

Ono 1082 or a vehicle control.

Incubation: Incubate the cells for a predetermined period to allow for the stimulation of cAMP

production.

Cell Lysis: After incubation, wash the cells with cold PBS and then add cell lysis buffer to

each well.
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cAMP Measurement: Collect the cell lysates and measure the cAMP concentration using a

competitive ELISA kit according to the manufacturer's instructions.

Data Analysis: Determine the concentration of cAMP in each sample by comparing the

absorbance to a standard curve. Analyze the dose-response relationship of Ono 1082 on

cAMP levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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